(2Z)-2-[(2-bromophenyl)methylidene]-6-hydroxy-7-[(morpholin-4-yl)methyl]-2,3-dihydro-1-benzofuran-3-one
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Description
(2Z)-2-[(2-bromophenyl)methylidene]-6-hydroxy-7-[(morpholin-4-yl)methyl]-2,3-dihydro-1-benzofuran-3-one is a useful research compound. Its molecular formula is C20H18BrNO4 and its molecular weight is 416.271. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The compound (2Z)-2-[(2-bromophenyl)methylidene]-6-hydroxy-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one is involved in various synthesis processes. For instance, a study describes the synthesis of related benzofuran compounds through microwave irradiation, which shows the potential of such compounds in green chemistry applications (Kuarm et al., 2011). Another study details the synthesis of benzofuran derivatives, emphasizing their potential for creating novel compounds with specific properties (Koca et al., 2005).
Potential in Medicinal Chemistry
Benzofuran derivatives, similar to (2Z)-2-[(2-bromophenyl)methylidene]-6-hydroxy-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one, have been explored for their biological activities. Research has investigated their use in cancer treatment, as seen in a study where benzofuran derivatives were evaluated for their anticancer activity against breast cancer cell lines (Jin et al., 2020). Additionally, another study synthesized morpholine derivatives and tested their anti-inflammatory properties, highlighting the versatility of these compounds in medicinal chemistry (Jadhav et al., 2008).
Applications in Advanced Materials
Compounds structurally related to (2Z)-2-[(2-bromophenyl)methylidene]-6-hydroxy-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one have also found use in materials science. For instance, a study on thermotropic dendrimers used similar brominated benzofuran compounds in the synthesis of hyperbranched polymers, which can be used in various advanced material applications (Percec et al., 1994).
Properties
IUPAC Name |
(2Z)-2-[(2-bromophenyl)methylidene]-6-hydroxy-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18BrNO4/c21-16-4-2-1-3-13(16)11-18-19(24)14-5-6-17(23)15(20(14)26-18)12-22-7-9-25-10-8-22/h1-6,11,23H,7-10,12H2/b18-11- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEFWHLUBQPXPFA-WQRHYEAKSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2=C(C=CC3=C2OC(=CC4=CC=CC=C4Br)C3=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1CC2=C(C=CC3=C2O/C(=C\C4=CC=CC=C4Br)/C3=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18BrNO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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